Direct Yellow 119

Specification

• CAS No.: 12222-62-7
• Molecular Formula: C8H11O3P
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Direct Yellow 119 is a synthetic dye with CAS number 12222-62-7. Chemical characterization studies indicate it belongs to a class of direct dyes used primarily in industrial applications. While specific structural data for Direct Yellow 119 is limited in the available research, it should be distinguished from other yellow dyes such as Disperse Yellow 119 (CAS: 57308-41-5), which has a molecular formula of C₁₅H₁₃N₅O₄ and molecular weight of 327.30.

Direct Yellow 119 appears as a yellow-brown solid with notable thermal stability properties. The dye demonstrates solubility characteristics that differ significantly from disperse dyes, which are generally insoluble in water. This property makes Direct Yellow 119 suitable for different application methods and substrates compared to disperse dyes like Disperse Yellow 119, which is primarily used for polyester and blended fabrics.

Physical Characteristics

Direct Yellow 119 exhibits distinctive physical properties that determine its industrial applications:

• Appearance: Yellow-brown solid

• Solubility: Shows specific solubility patterns different from disperse dyes

• Stability: Demonstrates good thermal stability under standard processing conditions

• Melting Point: High melting point compared to similar synthetic dyes

These physical properties contribute to its effectiveness in specific industrial applications and influence its processing requirements and application methods.

Applications and Usage

Textile Industry

Direct Yellow 119 finds significant applications in the textile industry, though with different application profiles compared to disperse dyes. While disperse dyes like Disperse Yellow 119 are primarily used for polyester and polyester blended fabrics due to their insolubility in water, Direct Yellow 119 has its own specific applications in the textile sector.

Direct dyes generally show good affinity for cellulosic fibers, making them suitable for cotton and related materials. The textile applications of Direct Yellow 119 take advantage of its specific dyeing properties, with research examining its performance on various fiber types.

Paper Industry

Direct Yellow 119 demonstrates important applications in the paper industry, particularly in producing colored papers. Its properties in this application include:

• Acid Resistance: Shows resistance to acidic conditions encountered during paper processing

• Light Fastness: Enables colored paper to retain brightness over extended periods

These properties make Direct Yellow 119 valuable in specialized paper production processes where color stability and resistance to processing conditions are critical requirements.

Environmental Applications

Recent research has explored the use of Direct Yellow 119 in environmental applications, particularly in the context of wastewater treatment. Studies have examined various adsorbents for removing direct dyes from effluents, with activated carbon showing promising results.

A comparative study demonstrated that activated carbon combined with zinc oxide nanoparticles significantly improved adsorption efficiency for removing dyes from aqueous solutions. Under optimized conditions, this method achieved removal efficiency exceeding 90%, representing a promising approach for treating dye-contaminated wastewater.

This environmental application represents an important area of ongoing research for Direct Yellow 119 and similar dyes, as industries seek more effective methods for managing and treating dye-containing effluents.

Research Findings

Adsorption Studies

Significant research has been conducted on adsorption methods for removing dyes like Direct Yellow 119 from aqueous solutions. In one comparative study, researchers investigated the adsorption of acid yellow dye onto activated carbon prepared from lemon wood and ZnO nanoparticles loaded on activated carbon (ZnO-NP-AC).

The study revealed that the combination of ZnO nanoparticles and activated carbon led to significant improvement in the dye removal process. Key findings included:

• Small amounts of adsorbents (0.025 g) were sufficient for successful dye removal

• Short contact times (4.0 minutes) achieved high removal rates

• High adsorption capacity was observed (85.51 mg g⁻¹ for activated carbon and 116.29 mg g⁻¹ for ZnO-NPs-AC)

• The Langmuir model provided the best fit for equilibrium data with high correlation coefficients (0.999 and 0.978 for AC and ZnO-NPs-AC, respectively)

• Kinetics evaluation indicated that adsorption processes followed pseudo-second-order and Elovich models

These findings are significant for developing effective wastewater treatment methods for industries using dyes like Direct Yellow 119.

Solubility Studies in Supercritical Carbon Dioxide

Research has examined the solubility of various dyes, including yellow dyes, in supercritical carbon dioxide. One study investigated the extraction of disperse dyes using supercritical carbon dioxide at 393.2 K and 30 MPa across various contact times.

The research demonstrated that:

• Solubilities increased dramatically with increasing pressure

• Temperature had a less significant effect on solubility compared to pressure

• The Chrastil equation effectively correlated equilibrium solubility data

• The association number for the disperse yellow 119/CO₂ system was approximately 7

While this specific study focused on Disperse Yellow 119 rather than Direct Yellow 119, the methodologies and findings provide valuable insights into potential extraction and processing techniques that might be applicable to other synthetic dyes, including Direct Yellow 119.

Comparative Analysis with Similar Dyes

Direct Yellow 119 vs. Disperse Yellow 119

It is important to distinguish Direct Yellow 119 from Disperse Yellow 119, as they represent different classes of dyes with distinct properties and applications:

Property	Direct Yellow 119	Disperse Yellow 119
CAS Number	12222-62-7	57308-41-5
Molecular Formula	-	C₁₅H₁₃N₅O₄
Molecular Weight	-	327.30
Water Solubility	Higher water solubility	Insoluble in water
Primary Applications	Paper industry, environmental applications	Polyester and blended fabric dyeing
Appearance	Yellow-brown solid	Bright yellow powder
Manufacturing	-	2-Nitrobenzenamine diazo, and 1-Ethyl-3-cyano-4-methyl-6-hydroxy-2-pyridinone coupling

Fastness Properties Comparison

Studies have documented the fastness properties of various yellow dyes, including detailed measurements for Disperse Yellow 119:

Test	ISO Standard Rating for Disperse Yellow 119
Light Fastness	6-7
Washing Fastness (Fading)	5
Washing Fastness (Staining)	5
Perspiration Fastness (Fading)	5
Perspiration Fastness (Staining)	5
Ironing Fastness (Fading)	5
Ironing Fastness (Staining)	4

These comparative data demonstrate the high performance characteristics of certain yellow dyes in textile applications, providing context for understanding the potential performance profile of Direct Yellow 119.

Research Methodologies

Analytical Techniques

Research on dyes like Direct Yellow 119 employs several analytical techniques for characterization and performance evaluation:

• Spectrophotometric methods (UV-Vis spectroscopy) for concentration measurement and color analysis

• Scanning electron microscopy for morphological characterization

• X-ray diffraction for structural analysis

• Energy-dispersive X-ray analysis for elemental composition

• High-Performance Liquid Chromatography (HPLC) for purity validation

• Mass spectrometry for trace analysis

These techniques provide essential data on the properties, performance, and environmental behavior of dyes like Direct Yellow 119, supporting both fundamental research and applied studies in various industries.

Experimental Design in Adsorption Studies

Adsorption studies examining dye removal from aqueous solutions typically employ response surface methodology and experimental design software to optimize variables such as:

• Dye concentration

• Adsorbent amount

• Contact time

• pH conditions

• Temperature

This systematic approach enables researchers to identify optimal conditions for dye removal while minimizing experimental runs and resources.

Future Research Directions

Research on Direct Yellow 119 and related dyes continues to evolve, with several promising directions for future investigation:

• Development of more efficient and environmentally friendly synthesis methods

• Improvement of application techniques to enhance performance and reduce environmental impact

• Advanced adsorption and degradation methods for treating dye-containing wastewater

• Comprehensive safety and toxicological studies to better understand potential health impacts

• Investigation of novel substrates and applications beyond traditional textile and paper industries

These research directions reflect the ongoing importance of dyes like Direct Yellow 119 in various industries and the continuing need for innovation in their production, application, and management.